Cas no 2248173-57-9 ((2R)-2-(3-Methyloxetan-3-yl)propanoic acid)

• Product Name: (2R)-2-(3-Methyloxetan-3-yl)propanoic acid
• CAS No: 2248173-57-9
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 5862837
• PubChem ID: 137940486
• Update Time: 2025-06-09

(2R)-2-(3-Methyloxetan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6505609
• 2248173-57-9
• (2R)-2-(3-Methyloxetan-3-yl)propanoic acid

• Inchi： 1S/C7H12O3/c1-5(6(8)9)7(2)3-10-4-7/h5H,3-4H2,1-2H3,(H,8,9)/t5-/m0/s1
• InChI Key： YFOLAAPYZTVBOM-YFKPBYRVSA-N
• SMILES： O1CC(C)(C1)[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.5Ų

Additional information on (2R)-2-(3-Methyloxetan-3-yl)propanoic acid

Latest Research Insights on (2R)-2-(3-Methyloxetan-3-yl)propanoic acid (CAS: 2248173-57-9) in Chemical Biology and Pharmaceutical Applications

The compound (2R)-2-(3-Methyloxetan-3-yl)propanoic acid (CAS: 2248173-57-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This chiral oxetane-containing carboxylic acid derivative has been explored as a key intermediate in the synthesis of bioactive molecules, particularly in the development of protease inhibitors and other enzyme-targeted therapeutics. Recent studies have highlighted its utility in modulating protein-protein interactions and enhancing the pharmacokinetic profiles of drug candidates.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a versatile building block for the synthesis of novel covalent inhibitors targeting SARS-CoV-2 main protease (Mpro). The research team utilized (2R)-2-(3-Methyloxetan-3-yl)propanoic acid to introduce strategic modifications that improved binding affinity while maintaining selectivity against human proteases. The resulting analogs showed promising antiviral activity with IC50 values in the low micromolar range, suggesting potential applications in COVID-19 therapeutics.

In the realm of cancer research, a recent Nature Communications article (2024) reported the incorporation of this oxetane derivative into PROTAC (Proteolysis Targeting Chimera) molecules designed to target estrogen receptor alpha (ERα) for degradation. The (2R)-configuration of the compound proved critical for maintaining proper spatial orientation of the warhead and E3 ligase recruiter, achieving >90% ERα degradation at nanomolar concentrations in breast cancer cell lines. This work underscores the compound's value in next-generation targeted protein degradation strategies.

From a synthetic chemistry perspective, advances in the scalable production of (2R)-2-(3-Methyloxetan-3-yl)propanoic acid have been reported in Organic Process Research & Development (2023). The new asymmetric synthesis route achieved >99% enantiomeric excess with significantly reduced catalyst loading compared to previous methods, addressing one of the major challenges in the commercial availability of this specialty chemical. Process optimization has reduced production costs by approximately 40%, making the compound more accessible for medicinal chemistry programs.

Emerging applications in neurological disorders have also been explored, with a recent ACS Chemical Neuroscience publication demonstrating the compound's utility in designing blood-brain barrier permeable glutamate receptor modulators. The oxetane moiety was found to enhance metabolic stability while the carboxylic acid group facilitated interactions with key amino acid residues in the receptor binding pocket. These findings open new possibilities for treating conditions such as epilepsy and neurodegenerative diseases.

Looking forward, the unique combination of structural rigidity (from the oxetane ring) and synthetic versatility (from the carboxylic acid functionality) positions (2R)-2-(3-Methyloxetan-3-yl)propanoic acid as a valuable scaffold for future drug discovery efforts. Ongoing research is exploring its incorporation into mRNA delivery systems and as a component of self-assembling pharmaceutical cocrystals. As synthetic methodologies continue to improve and biological applications expand, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.